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2-Geranyl-4-

isobutyrylphloroglucinol

Cat. No.: B158201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Geranyl-4-isobutyrylphloroglucinol, a naturally occurring phenolic compound, has

garnered interest within the scientific community for its potential therapeutic applications. This

technical guide provides a comprehensive overview of its chemical identity, and available

biological data. The document is intended to serve as a foundational resource for researchers

and professionals engaged in the exploration and development of novel therapeutic agents.

Chemical Identity
CAS Number: 72008-03-8[1][2][3]

IUPAC Name: 1-[3-[(2E)-3,7-dimethylocta-2,6-dienyl]-2,4,6-trihydroxyphenyl]-2-

methylpropan-1-one[4]

Synonyms: 3-Geranyl-1-(2'-methylpropanoyl)phloroglucinol, 2-Geranyl-4-(2-

methylpropanoyl)phloroglucinol[5]

Molecular Formula: C₂₀H₂₈O₄[1][2]

Molecular Weight: 332.44 g/mol [2][3]
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Physicochemical Properties
Appearance: Powder[2]

Solubility: Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[2]

Biological Activities and Quantitative Data
2-Geranyl-4-isobutyrylphloroglucinol is a member of the phloroglucinol derivatives, a class

of compounds known for a variety of biological activities, including antimicrobial, anticancer,

anti-allergic, anti-inflammatory, and antioxidant effects. These compounds are notably found in

various species of the Eucalyptus genus.[6] While specific in-depth studies on 2-Geranyl-4-
isobutyrylphloroglucinol are limited, preliminary data indicates its potential in antiviral and

cytotoxic applications.

Activity Test System Metric Value Reference

Cytotoxicity

African green

monkey Vero

cells

IC₅₀ 22.5 μg/mL [7]

Antiviral

HIV-1 IIIB

infected human

MT-4 cells

Protection

against virus-

induced

cytopathogenicity

Data not

quantified
[7]

Experimental Protocols
Detailed experimental protocols for the biological evaluation of 2-Geranyl-4-
isobutyrylphloroglucinol are not extensively published. The available information on its

antiviral and cytotoxic activity references established methodologies.

Cytotoxicity Assay
The cytotoxicity of 2-Geranyl-4-isobutyrylphloroglucinol against African green monkey Vero

cells was assessed by measuring the reduction in viable cells after 48 hours of exposure to the

compound. The neutral red dye-based method was employed for this determination.[7]
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Antiviral Assay
The antiviral activity against HIV-1 IIIB was evaluated in infected human MT-4 cells. The

protective effect of the compound against virus-induced cytopathogenicity was measured after

4 days using the MTT assay.[7]

Isolation from Natural Sources
2-Geranyl-4-isobutyrylphloroglucinol is a natural product that can be isolated from the herbs

of Eucalyptus robusta.[2] Phloroglucinol-terpene adducts are the primary class of such

compounds reported in the Eucalyptus genus.[6]

Signaling Pathways and Mechanisms of Action
The precise signaling pathways and detailed mechanisms of action for 2-Geranyl-4-
isobutyrylphloroglucinol have not yet been elucidated in the scientific literature.

Phloroglucinol derivatives from Eucalyptus species have been noted to exhibit a range of

biological activities, suggesting potential interactions with various cellular targets.[6][7][8] For

instance, other phloroglucinol derivatives isolated from Eucalyptus globulus have demonstrated

cytotoxic activities against various cancer cell lines by inducing apoptosis through the

modulation of Bcl-2 family proteins and caspase-3 levels.[9] Further research is required to

determine if 2-Geranyl-4-isobutyrylphloroglucinol acts through similar or distinct pathways.

To illustrate a hypothetical workflow for investigating the mechanism of action of a novel

compound like 2-Geranyl-4-isobutyrylphloroglucinol, the following logical diagram is

provided.
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Caption: A logical workflow for elucidating the mechanism of action of a novel bioactive

compound.

Conclusion
2-Geranyl-4-isobutyrylphloroglucinol represents a promising natural product with

demonstrated cytotoxic and potential antiviral activities. As a member of the pharmacologically

significant phloroglucinol family from Eucalyptus, it warrants further investigation to fully

characterize its biological activities, elucidate its mechanism of action, and explore its

therapeutic potential. This guide summarizes the current state of knowledge and is intended to

facilitate future research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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